Cas no 2228363-69-5 (3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine)

3-(4-Cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine is a fluorinated thiazole derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features a cyclopropyl-substituted thiazole core and a trifluoromethylated amine side chain, contributing to enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group improves lipophilicity, facilitating membrane permeability, while the cyclopropyl moiety may confer steric and electronic effects beneficial for target binding. This compound is of interest in medicinal chemistry for its potential as a bioactive intermediate, particularly in the development of CNS-targeting agents or enzyme inhibitors. Its synthetic versatility allows for further functionalization, making it a valuable scaffold in drug discovery.
3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine structure
2228363-69-5 structure
Product Name:3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine
CAS No:2228363-69-5
MF:C9H11F3N2S
MW:236.257251024246
CID:6149362
PubChem ID:165853628
Update Time:2025-05-19

3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine
    • EN300-1955674
    • 2228363-69-5
    • Inchi: 1S/C9H11F3N2S/c10-9(11,12)7(13)3-6-8(5-1-2-5)14-4-15-6/h4-5,7H,1-3,13H2
    • InChI Key: SHUYIZAJEKLHPD-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1CC(C(F)(F)F)N)C1CC1

Computed Properties

  • Exact Mass: 236.05950402g/mol
  • Monoisotopic Mass: 236.05950402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 67.2Ų

3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1955674-0.05g
3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine
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$1750.0 2023-09-17
Enamine
EN300-1955674-0.1g
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EN300-1955674-0.25g
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$1917.0 2023-09-17
Enamine
EN300-1955674-0.5g
3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine
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$2000.0 2023-09-17
Enamine
EN300-1955674-1.0g
3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine
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$2083.0 2023-05-27
Enamine
EN300-1955674-2.5g
3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine
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2.5g
$4084.0 2023-09-17
Enamine
EN300-1955674-5.0g
3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine
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$6043.0 2023-05-27
Enamine
EN300-1955674-10.0g
3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine
2228363-69-5
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$8961.0 2023-05-27
Enamine
EN300-1955674-1g
3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine
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$2083.0 2023-09-17
Enamine
EN300-1955674-5g
3-(4-cyclopropyl-1,3-thiazol-5-yl)-1,1,1-trifluoropropan-2-amine
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